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Abstract
Diallyl thiosulfinate, commonly known as allicin, is the principal bioactive organosulfur

compound derived from garlic (Allium sativum). Formed upon the enzymatic action of alliinase

on alliin when garlic cloves are crushed or chopped, allicin is responsible for the characteristic

pungent aroma of fresh garlic.[1][2] This thiosulfinate is a highly reactive and unstable

molecule, rapidly decomposing into other sulfur-containing compounds.[1][3] Despite its

instability, diallyl thiosulfinate exhibits a broad spectrum of potent biological activities, including

antimicrobial, antioxidant, anti-inflammatory, and anticancer properties.[2][4] Its therapeutic

potential is a subject of intensive research, focusing on elucidating its mechanisms of action

and developing stable formulations for clinical applications. This technical guide provides an in-

depth overview of the chemical structure, physicochemical properties, synthesis

methodologies, and the molecular signaling pathways modulated by diallyl thiosulfinate,

offering a valuable resource for researchers and professionals in the field of drug discovery and

development.
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Diallyl thiosulfinate is a chiral molecule with the chemical formula C₆H₁₀OS₂.[5] It features a

thiosulfinate functional group (R-S(O)-S-R), which is central to its high reactivity.[1] The

molecule is an oily, slightly yellow liquid at room temperature and is characterized by its strong,

pungent odor.[1]

Quantitative Physicochemical Data
The following table summarizes the key physicochemical properties of diallyl thiosulfinate:

Property Value Reference(s)

Molecular Formula C₆H₁₀OS₂ [6][7]

Molecular Weight 162.26 g/mol [6]

IUPAC Name
3-prop-2-

enylsulfinylsulfanylprop-1-ene
[5]

CAS Number 539-86-6 [5]

Appearance Colorless to yellow oily liquid [8]

Melting Point 25 °C [7][8]

Boiling Point 248.6 ± 43.0 °C at 760 mmHg [8]

Density 1.112 ± 0.1 g/cm³ [8]

Solubility

Slightly soluble in water;

Soluble in chloroform, ethyl

acetate, and methanol.

[8]

Stability

Unstable, especially at

elevated temperatures and

non-acidic pH.[1][9] Stability is

improved at pH 4.5 or lower.[9]

Should be stored at -20°C to

-70°C, protected from light and

moisture.[1][8]
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UV-Vis Spectroscopy: The UV spectrum of allicin in various solvents shows a characteristic

absorption maximum.

Infrared (IR) Spectroscopy: FTIR analysis confirms the presence of key functional groups in

the allicin molecule.[10]

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H-NMR and ¹³C-NMR spectroscopy are

used to elucidate the chemical structure of allicin.[5]

Synthesis of Diallyl Thiosulfinate
Diallyl thiosulfinate can be synthesized through both enzymatic and chemical methods.

Enzymatic Synthesis
The natural formation of allicin in garlic is an enzymatic process. This can be replicated in

vitro.

Protocol for Enzymatic Synthesis:

Substrate Preparation: The precursor, alliin (S-allyl-L-cysteine sulfoxide), is required. Alliin

can be extracted from garlic powder or synthesized chemically. A common method for alliin

synthesis involves the alkylation of L-cysteine with allyl bromide, followed by oxidation with

hydrogen peroxide.[1]

Enzyme Source: The enzyme alliinase is isolated from fresh garlic cloves.

Reaction: A solution of alliin is mixed with a preparation of alliinase. The enzyme catalyzes

the hydrolysis of alliin into two molecules of allylsulfenic acid.[2]

Condensation: Two molecules of allylsulfenic acid spontaneously condense to form one

molecule of diallyl thiosulfinate (allicin).[2]

Purification: The synthesized allicin can be purified using techniques such as solid-phase

extraction.[5]
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Chemical synthesis offers an alternative route to produce allicin, often with higher yields and

purity. A widely used method is the oxidation of diallyl disulfide (DADS).

Protocol for Chemical Synthesis (Oxidation of Diallyl Disulfide):

Reactants: Diallyl disulfide (DADS) is used as the starting material. Common oxidizing

agents include hydrogen peroxide (H₂O₂), m-chloroperbenzoic acid (mCPBA), or magnesium

monoperoxyphthalate.[5][11] Acetic acid or formic acid is often used as a catalyst when

using H₂O₂.[11][12]

Reaction Conditions: The reaction is typically carried out at a low temperature (e.g., 0°C) to

control the exothermic reaction and prevent degradation of the product.[11]

Procedure: a. Diallyl disulfide is dissolved in a suitable organic solvent (e.g., acetic acid).[11]

b. The oxidizing agent (e.g., H₂O₂) is added slowly to the solution with constant stirring.[11]

c. The reaction is allowed to proceed for a specific duration (e.g., 4 hours).[11]

Extraction and Purification: a. The reaction is quenched by adding water.[11] b. The allicin is

extracted from the aqueous mixture using an organic solvent such as dichloromethane

(DCM) or diethyl ether.[11] c. The organic phase is washed to remove any remaining acid

catalyst.[11] d. The solvent is evaporated under reduced pressure to yield the crude allicin
product.[11] e. Further purification can be achieved using column chromatography.[11]

Biological Activities and Signaling Pathways
Diallyl thiosulfinate exerts its biological effects through various mechanisms, primarily by

interacting with thiol-containing proteins and modulating key signaling pathways.

Antimicrobial Activity
Diallyl thiosulfinate exhibits broad-spectrum antimicrobial activity against a wide range of

bacteria, fungi, and parasites, including antibiotic-resistant strains.[2][11]

Mechanism of Action: The antimicrobial effect is largely attributed to its ability to react with thiol

groups in essential microbial enzymes, leading to their inactivation and the disruption of critical

cellular processes.[13][14]
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Experimental Workflow for Antimicrobial Activity Assessment:

Antimicrobial Activity Workflow

Prepare Allicin Stock Solution

Determine Minimum Inhibitory
Concentration (MIC) via

Broth Microdilution

Culture Microbial Strain
(e.g., S. epidermidis)

Determine Minimum Biofilm
Inhibitory Concentration (MBIC)

Assess Biofilm Viability
(e.g., Confocal Microscopy
with Live/Dead Staining)

Analyze Gene Expression
(e.g., qRT-PCR for

biofilm-associated genes)

Click to download full resolution via product page

Workflow for assessing the antimicrobial and antibiofilm activity of allicin.

Antioxidant and Anti-inflammatory Activity
Diallyl thiosulfinate and its derivatives have demonstrated significant antioxidant and anti-

inflammatory properties.

Antioxidant Mechanism: The antioxidant activity is mediated through the scavenging of reactive

oxygen species (ROS) and the enhancement of endogenous antioxidant defense systems. This

involves the activation of the Nrf2/HO-1 pathway.[15][16]

Anti-inflammatory Mechanism: The anti-inflammatory effects are primarily achieved through the

inhibition of the pro-inflammatory NF-κB signaling pathway.[15][17] Diallyl disulfide (DADS), a

stable metabolite of allicin, has been shown to suppress the activation of NF-κB and the

expression of downstream inflammatory mediators.[15][17]

Signaling Pathway for Anti-inflammatory Action:
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Anti-inflammatory Signaling of Allicin Derivatives
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Inhibition of the NF-κB inflammatory pathway by allicin derivatives.
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Anticancer Activity
Diallyl thiosulfinate and its metabolites, such as diallyl disulfide (DADS) and diallyl trisulfide

(DATS), have been shown to possess potent anticancer properties in various cancer cell lines.

[3][6]

Mechanisms of Anticancer Action:

Induction of Apoptosis: Allicin and its derivatives can induce programmed cell death

(apoptosis) in cancer cells through both intrinsic (mitochondrial) and extrinsic pathways. This

often involves the modulation of the Bcl-2 family of proteins, leading to an increased Bax/Bcl-

2 ratio and the release of cytochrome c.[3][18]

Cell Cycle Arrest: These compounds can cause cell cycle arrest, typically at the G2/M phase,

thereby inhibiting cancer cell proliferation.[6][17]

Modulation of Signaling Pathways: The anticancer effects are mediated by the modulation of

several key signaling pathways, including the p53 tumor suppressor pathway, PI3K/Akt, and

MAPK pathways.[3][4][6]

Apoptosis Signaling Pathway Induced by Allicin:
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Allicin-Induced Apoptosis Signaling
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Simplified p53-mediated apoptotic pathway induced by allicin.
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Conclusion
Diallyl thiosulfinate is a promising natural compound with a wide array of pharmacological

activities. Its high reactivity, stemming from the thiosulfinate group, is central to its biological

effects but also contributes to its inherent instability. A thorough understanding of its chemical

properties, synthesis, and mechanisms of action is crucial for harnessing its therapeutic

potential. The detailed experimental protocols and elucidated signaling pathways presented in

this guide offer a solid foundation for further research and development in this area. Future

investigations should focus on the development of stable formulations and delivery systems to

translate the promising in vitro and in vivo findings into effective clinical applications for a range

of diseases.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Allicin: Chemistry and Biological Properties - PMC [pmc.ncbi.nlm.nih.gov]

2. How to extract allicin from garlic ???? [allcreativities.com]

3. Diallyl Disulfide: A Bioactive Garlic Compound with Anticancer Potential - PMC
[pmc.ncbi.nlm.nih.gov]

4. Allicin induces cell cycle arrest and apoptosis of breast cancer cells in vitro via modulating
the p53 pathway - PubMed [pubmed.ncbi.nlm.nih.gov]

5. researchgate.net [researchgate.net]

6. wjgnet.com [wjgnet.com]

7. Allicin | C6H10OS2 | CID 65036 - PubChem [pubchem.ncbi.nlm.nih.gov]

8. bocsci.com [bocsci.com]

9. Characterization of the formation of allicin and other thiosulfinates from garlic - PubMed
[pubmed.ncbi.nlm.nih.gov]

10. Extraction, Identification and Evaluation of Biological Activities of Allicin Extracted from
Garlic Using Liquid Chromatography and Mass Spectrometry [biolmolchem.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/product/b1665233?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC6271412/
https://www.allcreativities.com/2024/07/how-to-extract-allicin-from-garlic.html?m=1
https://pmc.ncbi.nlm.nih.gov/articles/PMC9441672/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9441672/
https://pubmed.ncbi.nlm.nih.gov/34626309/
https://pubmed.ncbi.nlm.nih.gov/34626309/
https://www.researchgate.net/publication/12095253_Synthesis_of_Allicin_and_Purification_by_Solid-Phase_Extraction
https://www.wjgnet.com/1007-9327/full/v20/i1/193.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Allicin
https://www.bocsci.com/product/diallyl-thiosulfinate-cas-539-86-6-464565.html
https://pubmed.ncbi.nlm.nih.gov/17226483/
https://pubmed.ncbi.nlm.nih.gov/17226483/
https://www.biolmolchem.com/article_225046.html
https://www.biolmolchem.com/article_225046.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665233?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


11. An Optimized Facile Procedure to Synthesize and Purify Allicin - PMC
[pmc.ncbi.nlm.nih.gov]

12. An Optimized Facile Procedure to Synthesize and Purify Allicin - PubMed
[pubmed.ncbi.nlm.nih.gov]

13. mdpi.com [mdpi.com]

14. researchgate.net [researchgate.net]

15. Diallyl-disulfide, an organosulfur compound of garlic, attenuates airway inflammation via
activation of the Nrf-2/HO-1 pathway and NF-kappaB suppression - PubMed
[pubmed.ncbi.nlm.nih.gov]

16. researchgate.net [researchgate.net]

17. Biological Functions of Diallyl Disulfide, a Garlic-Derived Natural Organic Sulfur
Compound - PMC [pmc.ncbi.nlm.nih.gov]

18. drcalapai.com [drcalapai.com]

To cite this document: BenchChem. [Chemical structure and properties of diallyl
thiosulfinate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1665233#chemical-structure-and-properties-of-
diallyl-thiosulfinate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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